Cas no 1805595-89-4 (6-Bromo-3-cyano-2-(trifluoromethyl)phenylacetic acid)

• Product Name: 6-Bromo-3-cyano-2-(trifluoromethyl)phenylacetic acid
• CAS No: 1805595-89-4
• MF: C₁₀H₅BrF₃NO₂
• MW: 308.051412343979
• CID: 4970464
• Update Time: 2023-08-24

6-Bromo-3-cyano-2-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-cyano-2-(trifluoromethyl)phenylacetic acid
• 2-[6-bromo-3-cyano-2-(trifluoromethyl)phenyl]acetic acid

• Inchi： 1S/C10H5BrF3NO2/c11-7-2-1-5(4-15)9(10(12,13)14)6(7)3-8(16)17/h1-2H,3H2,(H,16,17)
• InChI Key： UBFLPUKDOJVVHB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(C(F)(F)F)=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 2.7
• Topological Polar Surface Area: 61.1